Cas no 13583-20-5 (Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI))

• Product Name: Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI)
• CAS No: 13583-20-5
• MF: C₂₁H₂₉ClO₃
• MW: 364.906165838242
• CID: 224330
• PubChem ID: 241341
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI)
• (8R,9S,10R,13S,14S,17R)-17-acetyl-4-chloro-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 4-Chlor-17-hydroxy-pregn-4-en-3,20-dion
• 4-chloro-17-hydroxypregn-4-ene-3,20-dione
• 4-chloro-17-hydroxy-pregn-4-ene-3,20-dione
• AC1L675H
• AC1Q6OIR
• AG-K-20914
• AR-1G1462
• CTK4C0030
• NSC48620
• TU50102300
• NIOSH/TU5010230
• MLS002667209
• NSC-48620
• 13583-20-5
• 4-Chloro-17-alpha-hydroxypregn-4-ene-3,20-dione
• 4-Chloro-17-alpha-hydroxyprogesterone
• Pregn-4-ene-3,20-dione, 4-chloro-17-alpha-hydroxy-
• DTXSID40287015

• Inchi： 1S/C21H29ClO3/c1-12(23)21(25)11-7-15-13-4-5-16-18(22)17(24)8-9-19(16,2)14(13)6-10-20(15,21)3/h13-15,25H,4-11H2,1-3H3/t13-,14+,15+,19-,20+,21+/m1/s1
• InChI Key： HGPYPOGDCXQMFV-FDLPIURMSA-N
• SMILES： ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@](C(C)=O)(CC[C@H]21)O)=O

Computed Properties

• Exact Mass: 364.18067
• Monoisotopic Mass: 364.1805225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 4.40490